Cas no 167155-78-4 (1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride)

• Product Name: 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride
• CAS No: 167155-78-4
• MF: C₂₀H₂₀F₂N₂
• MW: 326.383011817932
• CID: 1064557
• Update Time: 2025-07-10

1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride
• 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Trifluoroacetic Acid Salt
• 1,1-DIFLUOROCYCLOPROPANE-1-DIBENZOSUBERYL PIPERAZINE DIHYDROCHLORIDE,YELLOW FOAM
• (1aα,6α,10bα)-1-(1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl)-piperazine
• (1aα,6α,10bα)-1-(1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl)-piperazine Dihydrochloride

• Inchi： 1S/C20H20F2N2/c21-20(22)17-13-5-1-3-7-15(13)19(24-11-9-23-10-12-24)16-8-4-2-6-14(16)18(17)20/h1-8,17-19,23H,9-12H2/t17-,18+,19?
• InChI Key： RNCPKPNQPISLFR-DFNIBXOVSA-N
• SMILES： FC1([C@@H]2C3C=CC=CC=3C(C3C=CC=CC=3[C@@H]21)N1CCNCC1)F

Computed Properties

• Exact Mass: 326.15900

Experimental Properties

• PSA: 15.27000
• LogP: 3.77760

Additional information on 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride

Introduction to 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride (CAS No. 167155-78-4)

1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride, identified by the chemical identifier CAS No. 167155-78-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural features, which include a difluorocyclopropane core and a dibenzosuberyl moiety linked to a piperazine group, all of which contribute to its distinct pharmacological properties.

The difluorocyclopropane moiety is particularly noteworthy due to its strained ring structure, which can influence the electronic and steric properties of the molecule. This structural feature has been explored in various research studies for its potential in modulating biological targets. The presence of fluorine atoms in the ring further enhances the compound's reactivity and binding affinity, making it an attractive candidate for drug development.

The dibenzosuberyl component adds another layer of complexity to the molecule, contributing to its overall pharmacophore. This moiety is known for its ability to interact with specific biological receptors, making it a valuable scaffold for designing novel therapeutic agents. The combination of these structural elements in 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride suggests a multifaceted approach to drug design, potentially targeting multiple pathways or receptors simultaneously.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between this compound and biological targets. These studies have revealed that the piperazine group in the molecule can form hydrogen bonds with specific amino acid residues in protein targets, enhancing binding affinity. Additionally, the charged nature of the dihydrochloride salt form ensures improved solubility and bioavailability, which are critical factors for drug efficacy.

In the realm of medicinal chemistry, the development of new drug candidates often involves modifying existing scaffolds to improve pharmacological properties. The structural features of 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride make it a promising candidate for further exploration in this context. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced therapeutic effects.

The compound's unique structural composition has also led to investigations into its potential applications beyond traditional pharmaceuticals. For instance, its ability to interact with biological receptors has sparked interest in its use as a tool compound for studying receptor mechanisms and developing new diagnostic agents. The versatility of this molecule underscores its significance in both academic research and industrial applications.

One of the most exciting areas of research involving 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride is its potential role in addressing unmet medical needs. Ongoing studies are exploring its efficacy in treating various diseases by targeting specific pathological pathways. The compound's ability to modulate multiple targets simultaneously makes it a promising candidate for developing combination therapies that could offer synergistic benefits over single-agent treatments.

The synthesis of 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Researchers have developed novel synthetic routes that optimize yield and purity, ensuring that subsequent studies can be conducted with high-quality material. These advancements are crucial for translating laboratory findings into clinical applications.

The pharmacokinetic properties of 1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride are another area of active investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when administered orally or intravenously. These findings are encouraging for drug development efforts, as they suggest that the compound could achieve therapeutic levels with minimal side effects.

In conclusion,1,1-Difluorocyclopropane-1-dibenzosuberyl Piperazine Dihydrochloride (CAS No. 167155-78-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration. As research continues to uncover new applications and therapeutic benefits,this compound is poised to play a crucial role in advancing medical science and improving patient outcomes worldwide.